Cas no 1933620-49-5 (5-butyl-1,2-dihydropyrazin-2-one)

• Product Name: 5-butyl-1,2-dihydropyrazin-2-one
• CAS No: 1933620-49-5
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 5104552
• Update Time: 2026-03-03

5-butyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Butyl-1H-pyrazin-2-one
• 5-butyl-1,2-dihydropyrazin-2-one

• Inchi： 1S/C8H12N2O/c1-2-3-4-7-5-10-8(11)6-9-7/h5-6H,2-4H2,1H3,(H,10,11)
• InChI Key： HTPIQEAXPSYASA-UHFFFAOYSA-N
• SMILES： C1(=O)NC=C(CCCC)N=C1

Additional information on 5-butyl-1,2-dihydropyrazin-2-one

Professional Introduction to 5-butyl-1,2-dihydropyrazin-2-one (CAS No. 1933620-49-5)

5-butyl-1,2-dihydropyrazin-2-one, identified by the Chemical Abstracts Service Number (CAS No.) 1933620-49-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the dihydropyrazinone class, a structural motif known for its versatile biological activities. The presence of a butyl group at the 5-position introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The molecular structure of 5-butyl-1,2-dihydropyrazin-2-one consists of a six-membered ring containing two nitrogen atoms and a butyl substituent at the 5-position. This arrangement confers distinct reactivity and potential interactions with biological targets. In recent years, dihydropyrazinones have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The butyl group enhances lipophilicity, which is often crucial for membrane permeability and bioavailability in drug candidates.

Recent studies have highlighted the pharmacological potential of 5-butyl-1,2-dihydropyrazin-2-one in modulating enzymatic pathways relevant to chronic diseases. For instance, research has demonstrated its ability to inhibit specific kinases involved in tumor proliferation. The compound’s dihydropyrazinone core resembles natural products such as pyrazolones, which are known for their therapeutic effects. By leveraging computational chemistry and high-throughput screening, scientists have identified derivatives of this scaffold that exhibit improved potency and selectivity.

The synthesis of 5-butyl-1,2-dihydropyrazin-2-one typically involves multi-step organic reactions, including condensation and cyclization processes. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to optimize yield and purity. These techniques are essential for producing sufficient quantities of the compound for preclinical studies. The butyl substituent’s role in stabilizing reactive intermediates during synthesis is particularly noteworthy.

In preclinical investigations, 5-butyl-1,2-dihydropyrazin-2-one has shown promise in models of inflammation and oxidative stress. Its mechanism of action appears to involve interactions with redox-sensitive proteins and transcription factors. The compound’s ability to modulate these pathways makes it a candidate for treating conditions where dysregulation occurs, such as neurodegenerative disorders. Preliminary data suggest that it may exert protective effects against cellular damage induced by reactive oxygen species.

The pharmacokinetic profile of 5-butyl-1,2-dihydropyrazin-2-one is another area of active research. Studies indicate that the butyl group contributes to its solubility and metabolic stability, factors critical for drug efficacy. Techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been utilized to characterize its degradation products and metabolic pathways. Understanding these processes is vital for optimizing dosing regimens and minimizing potential side effects.

From a medicinal chemistry perspective, 5-butyl-1,2-dihydropyrazin-2-one serves as a versatile building block for structure-based drug design. By modifying its core structure or substituents, researchers can explore novel analogs with enhanced biological activity. For example, incorporating fluorine atoms or other halogenated groups may improve binding affinity to target proteins. Such modifications are guided by insights from crystallographic studies of protein-ligand complexes.

The regulatory landscape for compounds like 5-butyl-1,2-dihydropyrazin-2-one is evolving in response to advancements in synthetic chemistry and drug development technologies. Regulatory agencies now emphasize green chemistry principles and sustainable practices in manufacturing processes. This shift encourages the use of efficient synthetic routes that minimize waste and hazardous byproducts while maintaining high product quality.

Future directions in research on 5-butyl-1,2-dihydropyrazin-2-one include exploring its potential in combination therapies with other bioactive molecules. Synergistic effects between different compounds could lead to more effective treatments for complex diseases. Additionally, investigating its role in gene expression regulation may uncover new therapeutic strategies targeting epigenetic mechanisms.

The integration of artificial intelligence (AI) into drug discovery has accelerated the identification of promising candidates like 5-butyl-1,2-dihydropyrazin-2-one. Machine learning algorithms predict biological activity based on structural features, enabling rapid screening of large chemical libraries. This approach has already led to the discovery of several novel dihydropyrazinone derivatives with therapeutic potential.

In conclusion,5-butyl-1,2-dihydropyrazin-2-one (CAS No. 1933620-49-5) represents a significant advancement in pharmaceutical research due to its unique structural features and biological activities. Ongoing studies continue to elucidate its mechanisms of action and explore new applications in medicine. As synthetic methodologies improve and computational tools become more sophisticated，this compound is poised to play a crucial role in next-generation therapeutics.